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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-bromohex-2-yne

CAS No.: 55402-12-5

Cat. No.: $2901283

Core Chemical & Physical Properties

The table below summarizes the fundamental identifiers and physical properties of 6-Bromohex-2-yne that

are relevant for research and development purposes.

Property Value /| Description

CAS Number 55402-12-5 [1] [2] [3]

Molecular Formula CeHoBr [1] [2] [3]

Molecular Weight 161.04 g/mol [1] [2]

Physical Form at Room Temp. Liquid [2]

IUPAC Name 6-bromohex-2-yne [2]

SMILES CC#CCCCBr [1] [2] [4]

Purity >98% (as available from suppliers) [1]
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Safety and Handling Information

For safe laboratory handling, please note the following hazard information. Always consult the full Safety

Data Sheet (SDS) before working with this compound.

| Hazard Category | Details | | :--- | :--- | | GHS Pictograms | Flammable, Irritant [1] | | Signal Word |
Danger [1] | | Hazard Statements | H226: Flammable liquid and vapour. H315: Causes skin irritation. H319:
Causes serious eye irritation. H335: May cause respiratory irritation [1] | | Transpoert Classification | UN

1993, Class 3, Packing Group IIT [1] |

Key Synthetic Applications and Experimental Context

6-Bromohex-2-yne is a valuable building block in organic synthesis due to its two reactive sites: the

terminal bromine atom and the internal alkyne (triple bond). Its primary applications in research include:

¢ Click Chemistry & Bioconjugation: The terminal alkyne group can efficiently participate in click
reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuUAAC) [2]. This allows
researchers to attach the molecule to other compounds like peptides or imaging agents, which is
crucial for developing targeted therapies and diagnostic tools [2].

e Carbon-Carbon Coupling Reactions: The bromine atom can be readily substituted in various metal-
catalyzed cross-coupling reactions (e.g., Sonogashira, Suzuki) [2]. This enables the introduction of
diverse carbon-containing groups to the molecule, facilitating the construction of complex molecular
architectures for drug discovery [2].

¢ Medicinal Chemistry: The molecule serves as a versatile starting material for synthesizing novel
drug candidates. Its structure can be modified to target specific biological processes, and it is also
investigated for potential enzyme inhibition and protein modification activities [2].

The diagram below illustrates the key reactive sites and common transformations of 6-Bromohex-2-yne in

synthetic workflows.
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Practical Workflow for Researchers

A typical experimental workflow for utilizing 6-Bromohex-2-yne in a synthesis project might involve the

steps shown below.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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